Cas no 7010-86-8 (4-Methoxy-N-methylbenzenesulfonamide)

• Product Name: 4-Methoxy-N-methylbenzenesulfonamide
• CAS No: 7010-86-8
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• MDL: MFCD01046356
• CID: 562096
• PubChem ID: 2497429
• Update Time: 2025-05-21

4-Methoxy-N-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-methoxy-N-methyl-
• 4-Methoxy-N-methylbenzenesulfonamide
• 4-Methoxy-N-methylbenzenesulphonamide
• N-methyl-4-methoxybenzenesulfonamide
• [(4-methoxyphenyl)sulfonyl]methylamine
• methoxymethylbenzenesulfonamide
• UIVZZDAOKBAWCS-UHFFFAOYSA-N
• SCHEMBL1620820
• J-515670
• CHEMBL4933167
• Z45527657
• AKOS001083617
• AB22658
• DTXSID70368821
• EN300-15848
• 7010-86-8
• SB77494
• 4-methoxy-N-methylbenzene-1-sulfonamide
• CS-0437897
• FT-0680954
• Oprea1_794041
• MFCD01046356
• EB-0728

• MDL： MFCD01046356
• Inchi： 1S/C8H11NO3S/c1-9-13(10,11)8-5-3-7(12-2)4-6-8/h3-6,9H,1-2H3
• InChI Key： UIVZZDAOKBAWCS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NC)(=O)=O

Computed Properties

• Exact Mass: 201.04600
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.226
• Melting Point: 98-100
• Boiling Point: 324.4°C at 760 mmHg
• Flash Point: 150°C
• Refractive Index: 1.524
• PSA: 63.78000
• LogP: 2.07500

4-Methoxy-N-methylbenzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Methoxy-N-methylbenzenesulfonamide

Comprehensive Overview of 4-Methoxy-N-methylbenzenesulfonamide (CAS No. 7010-86-8): Properties, Applications, and Industry Insights

4-Methoxy-N-methylbenzenesulfonamide (CAS No. 7010-86-8) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This sulfonamide derivative, featuring a methoxy group and an N-methyl substituent, has garnered significant attention due to its role as an intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "4-Methoxy-N-methylbenzenesulfonamide synthesis", "CAS 7010-86-8 applications", and "sulfonamide derivatives in drug development", reflecting its relevance in modern scientific discourse.

The compound's molecular formula, C8H11NO3S, and molecular weight of 201.24 g/mol contribute to its distinct physicochemical properties, including solubility in polar organic solvents and thermal stability up to 200°C. Recent studies highlight its potential as a building block for bioactive molecules, particularly in designing enzyme inhibitors and antimicrobial agents. With growing interest in green chemistry, inquiries about "eco-friendly synthesis of 4-Methoxy-N-methylbenzenesulfonamide" have surged, aligning with the global push for sustainable chemical processes.

In pharmaceutical research, 4-Methoxy-N-methylbenzenesulfonamide serves as a precursor for drug candidates targeting inflammatory pathways. Its structural motif is often explored in COX-2 inhibitor design, a hot topic given the rising demand for non-opioid pain management solutions. Analytical techniques such as HPLC purity testing and NMR characterization are commonly associated with this compound, as evidenced by frequent searches for "CAS 7010-86-8 analytical methods" in scientific databases.

The agrochemical sector utilizes this sulfonamide derivative in developing next-generation crop protection agents. Its ability to modify biological activity makes it valuable for creating selective herbicides and fungicides, addressing contemporary challenges like pesticide resistance. Industry forums often discuss "structure-activity relationships of 4-Methoxy-N-methylbenzenesulfonamide analogs", demonstrating its importance in rational agrochemical design.

Material scientists have investigated 7010-86-8 for its potential in advanced polymer formulations. The compound's sulfonamide group can impart thermal stability and solubility characteristics to specialty polymers, particularly those used in high-performance membranes. This application aligns with trending searches for "sulfonamide-containing materials for energy storage", reflecting cross-industry innovation.

Quality control remains a critical aspect of working with 4-Methoxy-N-methylbenzenesulfonamide, with frequent queries about "CAS 7010-86-8 specification standards" and "industrial-scale purification techniques". The compound typically appears as a white to off-white crystalline powder, with purity grades ranging from 95% to 99.5% for different applications. Storage recommendations emphasize protection from moisture and light to maintain stability.

Emerging research explores the compound's role in catalysis and coordination chemistry, particularly as a ligand for transition metals. This has sparked interest in "metal complexes of 4-Methoxy-N-methylbenzenesulfonamide" for catalytic applications. Such developments position the compound at the intersection of multiple disciplines, from medicinal chemistry to materials engineering.

Regulatory considerations for 7010-86-8 focus on standard chemical handling protocols, with safety data sheets emphasizing proper ventilation and personal protective equipment. The compound's environmental fate and biodegradation pathways have become increasingly relevant topics, mirroring industry-wide concerns about sustainable chemical management.

Market analyses indicate steady demand for 4-Methoxy-N-methylbenzenesulfonamide, driven by its diverse applications and the expanding fine chemicals sector. Suppliers frequently update product listings with details about "bulk quantities of CAS 7010-86-8" and "custom synthesis services", catering to both research and industrial needs. The compound's global trade follows established chemical distribution channels, with quality certifications playing a crucial role in procurement decisions.

Future research directions likely include structure optimization for enhanced bioactivity and process intensification for cost-effective production. The scientific community continues to investigate novel derivatives, as seen in publications exploring "4-Methoxy-N-methylbenzenesulfonamide structure-activity relationships". These developments ensure the compound's ongoing relevance in cutting-edge chemical research and industrial applications.